2-(3-Amino-phenyl)-oxazole-4-carboxylic acid ethyl ester
Overview
Description
The compound “2-(3-Amino-phenyl)-oxazole-4-carboxylic acid ethyl ester” contains several functional groups including an oxazole ring, a phenyl ring, an amino group, and an ester group. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of an oxazole ring attached to a phenyl ring at the 2-position. The phenyl ring would have an amino group at the 3-position. The 4-position of the oxazole ring would be substituted with a carboxylic acid ethyl ester .Chemical Reactions Analysis
The compound could potentially undergo a variety of chemical reactions. The amino group could participate in reactions such as acylation or alkylation. The ester group could undergo hydrolysis or reduction .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar ester and amino groups could impact its solubility in different solvents .Scientific Research Applications
Synthesis of Oxazole Derivatives
The synthesis of 5-substituted oxazole-4-carboxylic acid ethyl esters involves the reaction of ethyl isocyanoacetic acid with sodium hydride, followed by treatment with carboxylic acid chlorides, yielding derivatives useful for further chemical transformations. This method is applicable to a wide range of carboxylic acids, including aromatic and heterocyclic acids, indicating the versatility of oxazole derivatives in organic synthesis (Tormyshev et al., 2006).
Chiral Oxazole Synthesis
Ethyl 4-methyl-5-oxo-2,5-dihydroisoxazole-3-carboxylate has been N-acylated with various phthalimidylamino acids, followed by UV irradiation to yield 2-aminoalkyloxazole-4-carboxylate esters. This approach demonstrates the synthesis of chiral oxazoles from isoxazol-5(2H)-ones without significant racemization, showcasing the potential for producing enantiomerically pure compounds (Cox et al., 2003).
Catalytic Synthesis Approaches
A Brønsted acid catalyzed tandem reaction was developed for synthesizing α-(4-oxazolyl)amino esters, using 4-nitrobenzenesulfonic acid as an efficient catalyst. This method underscores the complexity and efficiency of using catalytic systems to introduce both oxazole and amino acid functionalities in a single step (Lee et al., 2018).
Enzymatic Kinetic Resolution
The kinetic resolution of primary amines, including 2-amino-4-phenyl-butane, using carboxylic acids and their ethyl esters as acyl donors, was optimized via CAL-B-catalyzed aminolysis. This process showcases the enzymatic approach's selectivity and efficiency in resolving chiral compounds (Nechab et al., 2007).
Synthesis of Heterocyclic Derivatives
The synthesis of 2-aryl-5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carboxylic acids and their derivatives from methyl esters of oxazole-4-carboxylic acids demonstrates the adaptability of oxazole compounds in creating heterocyclic structures with potential biological activity (Prokopenko et al., 2010).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 2-(3-aminophenyl)-1,3-oxazole-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-2-16-12(15)10-7-17-11(14-10)8-4-3-5-9(13)6-8/h3-7H,2,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYMMHVKKUAJPHJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC(=N1)C2=CC(=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653024 | |
Record name | Ethyl 2-(3-aminophenyl)-1,3-oxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90653024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885274-73-7 | |
Record name | 4-Oxazolecarboxylic acid, 2-(3-aminophenyl)-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885274-73-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 2-(3-aminophenyl)-1,3-oxazole-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90653024 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.